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Compound of Interest

Compound Name: Steppogenin

Cat. No.: B192451

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

Foreword: Steppogenin, a naturally occurring flavanone, has garnered significant scientific
interest for its potent biological activities, particularly in the realms of angiogenesis and
oncology. This technical guide provides a comprehensive overview of Steppogenin's chemical
structure, physicochemical properties, and its multifaceted biological effects. Detailed
experimental protocols for key assays and visualizations of associated signaling pathways are
included to facilitate further research and drug development efforts.

Chemical Structure and Properties

Steppogenin, a member of the flavonoid family, is chemically classified as a flavanone. Its
systematic IUPAC name is 2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one.
The compound is characterized by a C6-C3-C6 skeleton, typical of flavonoids, with specific
hydroxylation patterns that contribute to its biological activity.

Chemical Identifiers
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Identifier Value

CAS Number 56486-94-3
Molecular Formula C15H1206
Molecular Weight 288.26 g/mol

C1C(0C2=CC(=CC(=C2C1=0)0)0)C3=C(C=C(
C=C3)0)0[1]

SMILES

INChl=1S/C15H1206/c16-7-1-2-9(10(18)3-7)13-
InChl 6-12(20)15-11(19)4-8(17)5-14(15)21-13/h1-
5,13,16-19H,6H2/t13-/m0/s1[1]

Physicochemical Properties

Property Value Reference

Melting Point 255 - 257 °C [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Appearance Powder [31[4]

Biological Activity and Pharmacokinetics

Steppogenin exhibits a range of biological activities, with its anti-angiogenic and anti-tumor
properties being the most extensively studied. It is a potent inhibitor of Hypoxia-Inducible
Factor-1a (HIF-1a) and Delta-like ligand 4 (DLL4).[5][6][7]

Juantitative Biological

Target/Activity ICso/Measurement Cell Line/Model Reference
HIF-1a 0.56 uM Not specified [51[6]
DLL4 8.46 uM Not specified [5][6]
Mushroom Tyrosinase <50 uM In vitro [11[3]
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Pharmacokinetic Profile

A study in mice revealed the following pharmacokinetic parameters for Steppogenin
administered via different routes:

Administration Route Bioavailability (%)
Intravenous (1V) 100

Subcutaneous (SC) 84.7 - 96.0
Intraperitoneal (IP) 54.0 - 54.6

Oral (PO) 5.73-10.0

The low oral bioavailability is suggested to be due to P-glycoprotein (P-gp) efflux and first-pass
metabolism.

Signaling Pathways Modulated by Steppogenin

Steppogenin’'s biological effects are primarily mediated through the inhibition of the HIF-1a
and DLL4/Notch signaling pathways, both of which are critical for angiogenesis.

HIF-1a Signaling Pathway

Under hypoxic conditions, HIF-1a is stabilized and promotes the transcription of genes involved
in angiogenesis, such as Vascular Endothelial Growth Factor (VEGF). Steppogenin inhibits
the transcriptional activity of HIF-1a, thereby downregulating these pro-angiogenic factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Steppogenin: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b192451#chemical-structure-and-properties-of-
steppogenin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

